Cas no 1508295-54-2 (benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate)

• Product Name: benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate
• CAS No: 1508295-54-2
• MF: C₁₆H₁₅ClN₂O₄
• MW: 334.754303216934
• CID: 5619005
• PubChem ID: 118098696
• Update Time: 2025-07-22

benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• PDNKLZVQYSUVFW-UHFFFAOYSA-N
• benzyl N-[(2-chloro-5-nitrophenyl)methyl]-N-methylcarbamate
• 1508295-54-2
• SCHEMBL16744618
• EN300-28296244
• Benzyl 2-chloro-5-nitrobenzyl(methyl)carbamate
• benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate

• Inchi： 1S/C16H15ClN2O4/c1-18(16(20)23-11-12-5-3-2-4-6-12)10-13-9-14(19(21)22)7-8-15(13)17/h2-9H,10-11H2,1H3
• InChI Key： PDNKLZVQYSUVFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CN(C(=O)OCC1C=CC=CC=1)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 334.0720347g/mol
• Monoisotopic Mass: 334.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4Ų

Additional information on benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate

Professional Introduction to Benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate (CAS No. 1508295-54-2)

Benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate, a compound with the CAS number 1508295-54-2, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The unique structural features of this molecule, particularly the presence of a benzyl group, a chloro-substituted nitrophenyl ring, and a methylcarbamate moiety, make it a subject of great interest for synthetic chemists and biologists alike.

The chemical structure of Benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate can be described as follows: it consists of a benzene ring substituted with a chloro group at the 2-position and a nitro group at the 5-position. The nitrogen atom of the nitro group is further connected to a methyl carbamate group, which is linked to a benzylmethyl moiety. This arrangement imparts specific electronic and steric properties to the molecule, making it potentially useful in various chemical reactions and biological assays.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential as pharmacological agents. The nitrophenyl moiety, in particular, has been extensively studied for its ability to interact with biological targets in unique ways. For instance, nitroaromatic compounds have shown promise in the treatment of inflammation, cancer, and infectious diseases. The chloro substitution on the phenyl ring enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes.

One of the most compelling aspects of Benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates in the synthesis of larger, more intricate structures. The presence of multiple reactive sites allows for further functionalization, enabling chemists to tailor the properties of the final product to specific needs.

Recent studies have highlighted the importance of carbamates in medicinal chemistry. A notable example is their role in developing antiviral and antibacterial agents. The carbamate group itself is known for its ability to form hydrogen bonds with biological targets, which can enhance binding affinity. Additionally, the nitro group can undergo reduction to form an amine, opening up possibilities for further chemical modifications.

The synthesis of Benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate involves several key steps that showcase modern synthetic methodologies. Initially, the nitration of chlorobenzene yields 2-chloro-5-nitrobenzene. This intermediate is then coupled with benzylmagnesium bromide to form benzyl N-(2-chloro-5-nitrophenyl)methanamine. Subsequent methylation with methyl iodide followed by carbamoylation completes the synthesis. These steps highlight the compound's utility as a versatile intermediate in organic synthesis.

From a biological perspective, Benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate has shown promise in preliminary assays. Its ability to interact with various enzymes and receptors has been explored in both in vitro and in vivo models. For instance, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer progression. The results suggest that this compound may have therapeutic value when further developed.

The development of new synthetic routes for this compound has also been a focus of recent research. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthesis strategies. For example, palladium-catalyzed cross-coupling reactions have enabled the rapid assembly of complex aromatic structures without harsh conditions.

In conclusion, Benzyl N-(2-chloro-5-nitrophenyl)methyl-N-methylcarbamate (CAS No. 1508295-54-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it valuable as both an intermediate and a potential therapeutic agent. As synthetic chemistry continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in the chemical and pharmaceutical industries.